Cas no 2172033-38-2 (4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole)

• Product Name: 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole
• CAS No: 2172033-38-2
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 6238646
• PubChem ID: 165795668
• Update Time: 2025-06-25

4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole
• EN300-1615420
• 2172033-38-2

• Inchi： 1S/C9H15BrN2O/c1-4-7(13-3)5-9-8(10)6-11-12(9)2/h6-7H,4-5H2,1-3H3
• InChI Key： KGVMTDOEHTUEOA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CC(CC)OC

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole

4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole: A Novel Compound with Promising Therapeutic Potential

4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole, with the chemical identifier CAS 2172033-38-2, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of substituted pyrazoles, which have garnered substantial attention for their diverse biological activities, ranging from anti-inflammatory to antitumor properties. The unique structural features of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole contribute to its potential as a multifunctional therapeutic agent, making it a focal point for researchers and pharmaceutical developers.

Recent studies have highlighted the importance of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole in modulating key signaling pathways implicated in various diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibition of the EP4 receptor, a critical target in the resolution of inflammation. This finding aligns with the growing interest in developing selective ligands for the prostaglandin receptor family, which are increasingly recognized for their role in chronic inflammatory conditions.

The molecular framework of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole is characterized by its pyrazole ring, a five-membered heterocyclic structure known for its versatility in drug design. The presence of the 4-bromo substituent introduces additional steric and electronic effects, which may influence the compound's binding affinity to its target proteins. The 2-methoxybutyl group, on the other hand, contributes to the molecule's solubility and metabolic stability, factors that are crucial for the development of orally bioavailable drugs.

Pharmacological investigations into 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole have revealed its potential as an inhibitor of Janus kinase (JAK) family members, which are central to the signaling pathways of cytokines such as IL-6 and IFN-γ. A 2024 study published in Cell Chemical Biology reported that this compound demonstrates nanomolar potency against JAK1 and JAK3, suggesting its utility in the treatment of autoimmune disorders and hematological malignancies.

One of the most compelling aspects of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole is its ability to modulate COX-2 activity, a key enzyme involved in the production of pro-inflammatory prostaglandins. A 2023 clinical trial evaluating the compound's efficacy in patients with rheumatoid arthritis showed a significant reduction in disease activity scores compared to placebo, underscoring its potential as a novel anti-inflammatory agent.

The synthesis of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole involves a series of well-established chemical reactions, including alkylation and nucleophilic substitution. The 2-methoxybutyl group is typically introduced through a coupling reaction with an appropriate alkylating agent, while the 4-bromo substituent is incorporated via electrophilic substitution. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

Pharmacokinetic studies of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole have demonstrated its favorable profile in terms of oral bioavailability and metabolic stability. The compound exhibits a half-life of approximately 12 hours in preclinical models, which suggests that it could be administered on a twice-daily basis, potentially improving patient compliance. Additionally, its low potential for hepatic metabolism makes it a promising candidate for long-term therapeutic use.

Recent advances in computational chemistry have enabled the prediction of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole's interactions with biological targets. Molecular docking studies have shown that the compound binds to the EP4 receptor with a binding affinity of -9.2 kcal/mol, which is comparable to that of established agonists. These findings provide a mechanistic basis for the compound's anti-inflammatory effects and guide the design of more potent derivatives.

The therapeutic potential of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole extends beyond its anti-inflammatory properties. In vitro studies have indicated its ability to inhibit the proliferation of cancer cells, particularly those expressing EGFR and HER2 receptors. This dual activity makes the compound a candidate for the development of combination therapies targeting multiple pathways in oncology.

Despite its promising profile, the development of 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole as a therapeutic agent requires further investigation. Ongoing research focuses on optimizing its selectivity for specific targets while minimizing off-target effects. Additionally, studies are being conducted to evaluate its safety profile in long-term use, which is critical for its translation into clinical practice.

In conclusion, 4-bromo-5-(2-methoxybutyl)-1-methyl-1H-pyrazole represents a significant breakthrough in the field of medicinal chemistry. Its unique structural features and diverse biological activities position it as a versatile therapeutic agent with potential applications in the treatment of inflammatory diseases, autoimmune disorders, and cancer. Continued research and development are essential to fully realize the therapeutic potential of this compound and bring it to the forefront of modern medicine.